BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Solubility of
Sodium Phosphate Dibasic Dodecahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Sodium phosphate dibasic
Compound Name:
dodecahydrate

Cat. No.: B158122

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the solubility of sodium
phosphate dibasic dodecahydrate (NazHPO4-12H20) in water and organic solvents. The
following sections detail its solubility profile, experimental protocols for solubility determination,
and a visual representation of the experimental workflow.

Solubility Data

The solubility of sodium phosphate dibasic dodecahydrate is a critical parameter in various
scientific and industrial applications, including buffer preparation, formulation development, and
manufacturing processes.

1.1. Solubility in Water

Sodium phosphate dibasic dodecahydrate is freely soluble in water. Its solubility increases
significantly with a rise in temperature. The aqueous solution is moderately basic, with a pH
typically ranging from 9.0 to 9.4 for a 50 g/L solution at 25°C[1].

Table 1: Quantitative Solubility of Sodium Phosphate Dibasic Dodecahydrate in Water at
Various Temperatures
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Temperature (°C) Solubility ( g/100 g of solvent)
0 1.63[2]
10 3.9[2]
20 7.66[2]
25 12.14[2]
30 24.2[2]
40 55.1[2]
50 80.2[2]
60 82.9[2]
80 92.4[2]
100 104.1[2]

Note: Some sources may report solubility in g/L. For instance, at 20°C, the solubility is also
cited as 218 g/L[3][4].

1.2. Solubility in Organic Solvents

Sodium phosphate dibasic dodecahydrate is generally considered insoluble in organic
solvents.

Table 2: Solubility of Sodium Phosphate Dibasic Dodecahydrate in Common Organic

Solvents
Solvent Solubility
Ethanol Insoluble[2][5][6]
Alcohol Practically insoluble[7]

Experimental Protocols for Solubility Determination
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The following protocols describe standard methods for determining the solubility of a crystalline
solid like sodium phosphate dibasic dodecahydrate. These methods are based on
established guidelines such as the OECD 105 Test Guideline.

2.1. Method 1: Shake-Flask Method (for solubilities > 10-2 g/L)
This is a widely used and accurate method for determining equilibrium solubility.

a. Principle: A surplus amount of the solid is agitated in the solvent at a constant temperature
until equilibrium is reached. The concentration of the dissolved substance in the supernatant is
then determined analytically.

b. Materials and Apparatus:

e Sodium Phosphate Dibasic Dodecahydrate (pure, crystalline)

e Solvent (e.g., deionized water, organic solvent)

e Volumetric flasks

e Thermostatically controlled shaker or water bath

e Analytical balance

o Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

e Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer, ICP-OES for phosphate analysis)

e pH meter
c. Procedure:

o Preparation: Add an excess amount of sodium phosphate dibasic dodecahydrate to a
series of flasks containing a known volume of the solvent. The presence of undissolved solid
is essential to ensure saturation.
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» Equilibration: Seal the flasks and place them in a thermostatically controlled shaker or water
bath set to the desired temperature. Agitate the flasks for a predetermined period (e.g., 24 to
48 hours) to ensure equilibrium is reached. Preliminary tests can be conducted to determine

the time required to reach equilibrium.

e Phase Separation: After equilibration, allow the flasks to stand undisturbed at the constant
temperature to let the undissolved solid settle. Separate the saturated solution from the solid
phase by centrifugation or filtration. This step must be performed at the same temperature as
the equilibration to avoid changes in solubility.

e Analysis: Accurately dilute an aliquot of the clear supernatant and determine the
concentration of the dissolved sodium phosphate dibasic dodecahydrate using a

validated analytical method.

o Replicate: Perform the experiment at least in triplicate for each temperature and solvent
condition.

2.2. Method 2: Column Elution Method (for solubilities < 1072 g/L)
This method is suitable for substances with low solubility.

a. Principle: The solvent is passed through a column packed with the test substance, and the
concentration of the substance in the eluate is measured over time until it becomes constant.

b. Materials and Apparatus:
e Same as in the shake-flask method, with the addition of a chromatography column.
c. Procedure:

e Column Preparation: A column is packed with an inert support material coated with an
excess of sodium phosphate dibasic dodecahydrate.

» Elution: The solvent is pumped through the column at a slow, constant flow rate.
» Fraction Collection: Fractions of the eluate are collected at regular intervals.

e Analysis: The concentration of the dissolved substance in each fraction is determined.
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o Equilibrium Determination: A plateau in the concentration of successive fractions indicates
that saturation has been reached. The solubility is the average of the concentrations in the

plateau region.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of sodium
phosphate dibasic dodecahydrate using the shake-flask method.
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Experimental Workflow for Solubility Determination (Shake-Flask Method)
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Caption: Workflow for determining solubility via the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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